Cas no 4186-52-1 (2,4-diiodo-6-methylphenol)

2,4-diiodo-6-methylphenol structure
2,4-diiodo-6-methylphenol structure
Product Name:2,4-diiodo-6-methylphenol
CAS No:4186-52-1
MF:C7H6I2O
MW:359.930886745453
CID:1516433
PubChem ID:220313
Update Time:2025-04-21

2,4-diiodo-6-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-diiodo-6-methylphenol
    • AC1Q4PEL
    • 3.5-Dijod-2-hydroxy-toluol
    • 2,4-diiodo-6-methyl-phenol
    • 4,6-Diiodo-o-cresol
    • o-Cresol,6-diiodo-
    • eso-Dijod-o-kresol
    • 2,4-Dijod-6-methyl-phenol
    • o-Cresol, 4,6-diiodo-
    • NSC2895
    • AC1L58LX
    • SureCN7873607
    • 4,6-diiodo-2-methyl-phenol
    • 4,6-DIIDOPHENOL
    • AC1Q4PEL; 3.5-Dijod-2-hydroxy-toluol; 2,4-diiodo-6-methyl-phenol; 4,6-Diiodo-o-cresol; o-Cresol,6-diiodo-; eso-Dijod-o-kresol; 2,4-Dijod-6-methyl-phenol; o-Cresol, 4,6-diiodo-; NSC2895; AC1L58LX; SureCN7873607; 4,6-diiodo-2-methyl-phenol; 4,6-DIIDOPHENOL;
    • DTXSID50277568
    • 4186-52-1
    • 4,6-diiodo-2-methylphenol
    • NSC-2895
    • SCHEMBL7873607
    • Phenol, 2,4-diiodo-6-methyl-
    • Phenol,4-diiodo-6-methyl-
    • NSC 2895
    • GO81755000
    • NIOSH/GO8175500
    • Inchi: 1S/C7H6I2O/c1-4-2-5(8)3-6(9)7(4)10/h2-3,10H,1H3
    • InChI Key: YLISSBPKELPEOY-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C)=C1O)I

Computed Properties

  • Exact Mass: 359.84988
  • Monoisotopic Mass: 359.85081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 2.90980

2,4-diiodo-6-methylphenol Pricemore >>

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